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Compound of Interest

Compound Name: ML404

Cat. No.: B609170

A Potent Inhibitor of the Mitochondrial Permeability
Transition Pore

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activity of ML404, a potent inhibitor of the mitochondrial permeability transition
pore (MtPTP). This document is intended for researchers, scientists, and drug development
professionals working in the fields of mitochondrial biology, cell death, and neurodegenerative
diseases.

Chemical Structure and Properties

ML404 is a small molecule belonging to the diarylisoxazole-3-carboxamide class of
compounds. Its chemical identity is well-defined, with the following key identifiers:
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Property Value
N-(2-chloro-3-methylphenyl)-5-(3-

UPAC Name hijroxyphenyI)isoxgole-;/-)cart()oxamide

Chemical Formula C17H13CIN203

Molecular Weight 328.75 g/mol

CAS Number 1826026-00-9

0=C(NC1=CC(Cl)=CC=C1C)C2=NOC(C3=CC=

SMILES String CC(0)=C3)=C2

Biological Activity

ML404 is a highly potent inhibitor of the mitochondrial permeability transition pore (MtPTP), a
critical regulator of cell death. The opening of the mtPTP is implicated in a variety of
pathological conditions, including ischemia-reperfusion injury, neurodegenerative diseases, and

muscular dystrophies.

The primary biological activity of ML404 is the inhibition of mitochondrial swelling, a hallmark of
mMtPTP opening. It exhibits a half-maximal effective concentration (ECso) of 4.9 nM in
suppressing calcium-induced mitochondrial swelling.[1] A key advantage of ML404 is its
selectivity; it only disrupts mitochondrial coupling at concentrations exceeding 100 uM,
indicating a wide therapeutic window.[1]

o iological Activi

Parameter Value Reference

Mitochondrial Swelling
Inhibition (ECso)

4.9 nM [1]

Mitochondrial Coupling
o > 100 UM [1]
Disruption

Experimental Protocols
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The following are detailed methodologies for key experiments used to characterize the activity
of ML404.

Mitochondrial Swelling Assay
This assay measures the change in light scattering of a mitochondrial suspension as an

indicator of mitochondrial volume.

Mitochondria Isolation: Isolate mitochondria from a relevant tissue source (e.g., mouse liver)
using differential centrifugation.

Assay Buffer: Resuspend the isolated mitochondria in a swelling buffer (e.g., 120 mM KClI,
10 mM Tris-HCI, 5 mM KHz2POa, pH 7.4).

Compound Incubation: Pre-incubate the mitochondrial suspension with varying
concentrations of ML404 or vehicle control.

Induction of Swelling: Induce mitochondrial swelling by adding a calcium pulse (e.g., 200 uM
CaCl).

Measurement: Monitor the decrease in absorbance at 540 nm over time using a
spectrophotometer. The rate of absorbance decrease is proportional to the rate of
mitochondrial swelling.

Data Analysis: Calculate the ECso value by plotting the rate of swelling against the
concentration of ML404.

Calcium Retention Capacity (CRC) Assay

This assay measures the ability of mitochondria to sequester and retain calcium before the
induction of mtPTP opening.

¢ Mitochondria Isolation: Isolate mitochondria as described above.

o Assay Buffer: Resuspend mitochondria in a buffer containing a fluorescent calcium indicator
(e.g., Calcium Green 5N).
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e Compound Incubation: Pre-incubate the mitochondrial suspension with ML404 or vehicle
control.

e Calcium Pulses: Add sequential pulses of a known concentration of CaCl: to the
mitochondrial suspension.

» Measurement: Monitor the fluorescence of the calcium indicator. A sharp increase in
fluorescence indicates the release of calcium from the mitochondria due to mtPTP opening.

o Data Analysis: The total amount of calcium taken up by the mitochondria before pore
opening is defined as the calcium retention capacity.

Signaling Pathway and Mechanism of Action

ML404 is believed to directly inhibit the mtPTP, preventing its opening in response to stimuli
such as high calcium and oxidative stress. The precise molecular target of ML404 on the
mtPTP complex is still under investigation, but it is thought to act independently of cyclophilin
D, a known regulator of the pore.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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